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Compound of Interest

Compound Name:
3,5-Dibromo-4-methoxybenzoyl

chloride

Cat. No.: B8684574

Get Quote

Executive Summary
While 3,5-dibromobenzoyl chloride (3,5-DBBC) and 3,5-dichlorobenzoyl chloride (3,5-DCBC)

share similar electrophilic profiles at the carbonyl center, they diverge significantly in physical

handling and downstream synthetic utility.

Reactivity Verdict: Both compounds exhibit nearly identical acylation rates due to

comparable Hammett meta-substituent effects.

Strategic Differentiator:3,5-DBBC is the superior choice for scaffolds requiring subsequent

metal-catalyzed functionalization (e.g., Suzuki, Buchwald-Hartwig) due to the labile C–Br

bonds. 3,5-DCBC is preferred for final-stage capping groups where metabolic stability and

atom economy are prioritized.

Handling: 3,5-DCBC is a low-melting solid (

), often requiring handling as a supercooled liquid, whereas 3,5-DBBC is typically a denser
solid/semi-solid.
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Physicochemical Profile
The physical properties dictate the handling protocols. 3,5-DCBC presents a unique challenge

due to its melting point near ambient temperature.

Property

3,5-
Dichlorobenzoyl
Chloride (3,5-
DCBC)

3,5-
Dibromobenzoyl
Chloride (3,5-
DBBC)

Impact on
Workflow

CAS 2905-62-6 23950-59-6 Accurate sourcing.

MW 209.46 g/mol 298.36 g/mol

3,5-DBBC has poor

atom economy for

simple capping.

Physical State
Low-melting solid (

)

Solid / Viscous Semi-

solid

3,5-DCBC may

require melting before

dispensing.

Boiling Point @ 25 mmHg (Predicted)
High vacuum required

for distillation of both.

Hammett 0.37 0.39

Key Insight: Electronic

activation is nearly

identical.

C–X Bond Energy 400 kJ/mol (Ar-Cl) 330 kJ/mol (Ar-Br)

3,5-DBBC allows

facile downstream

cross-coupling.

Electronic & Steric Analysis
Electronic Activation (The Hammett Insight)
Contrary to the intuition that "more halogenation = significantly faster reaction," the electronic

activation of the carbonyl carbon is virtually indistinguishable between the two.

Inductive Effect (-I): Both Cl and Br are electron-withdrawing.
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Hammett Constants: The

values (Cl = 0.37, Br = 0.39) indicate that the bromine substituents withdraw electron density
from the ring almost exactly as efficiently as chlorine in the meta position.

Result: The carbonyl carbon electrophilicity is enhanced relative to benzoyl chloride (

), but there is no significant kinetic advantage to using the bromo- analog solely for acylation
speed.

Steric Considerations
Atomic Radii: Br (

) > Cl (

).

Meta-Positioning: In the 3,5-position, the halogens are remote from the carbonyl center. They

do not impose direct steric hindrance to nucleophilic attack (unlike 2,6-substitution).

However, 3,5-DBBC will have significantly lower solubility in cold non-polar solvents (e.g.,

hexanes) due to increased lattice energy and lipophilicity.

Reactivity Benchmarks & Mechanism
Acylation Mechanism
Both compounds react via an associative

-like mechanism (addition-elimination). The rate-determining step is the nucleophilic attack on
the carbonyl.
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Tetrahedral Intermediate
(O- stabilized by EWGs)

Attack (k1)
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Figure 1: General acylation pathway. The electron-withdrawing meta-halogens stabilize the

negative charge on the oxygen in the tetrahedral intermediate, accelerating

compared to unsubstituted benzoyl chloride.

The "Dual Reactivity" Advantage (3,5-DBBC)
The critical divergence lies in orthogonal reactivity.

3,5-DCBC: The Ar-Cl bonds are generally inert to standard Pd(0) oxidative addition

conditions (requires specialized bulky phosphines like Buchwald ligands).

3,5-DBBC: The Ar-Br bonds are highly reactive toward Pd(0). This allows the benzoyl

chloride to serve as a linchpin scaffold. You can first form the amide, then functionalize the

ring.

Step 1: Acylation (Chemoselective)

Step 2: Cross-Coupling (Suzuki/Buchwald)

3,5-Dibromobenzoyl Chloride

3,5-Dibromobenzamide

+ Amine
(Mild Base)

Functionalized Drug Scaffold
(Ar-Br replaced by Ar-R)

+ Boronic Acid / Pd(0)
(Ar-Br activation)
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Figure 2: 3,5-DBBC enables a "Build-then-Couple" strategy unavailable with 3,5-DCBC under

standard conditions.

Experimental Protocols
Handling the "Melting Point" Issue (3,5-DCBC)
Challenge: 3,5-DCBC melts at

. In a warm lab, it is a liquid; in a cold storage room, it is a solid. This inconsistency leads to
stoichiometry errors if attempting to weigh it as a solid when partially melted. Protocol:

Fully Melt: Warm the container to

in a water bath until completely liquid.

Volumetric Transfer: Use a pre-warmed glass syringe to transfer the reagent by volume

(Density

).

Avoid Solid Weighing: Do not chip out solids; this introduces moisture and hydrolysis

products.

Standard Amide Coupling (Benchmarking Protocol)
Applicable to both variants.

Reagents:

Substituted Benzoyl Chloride (1.1 equiv)

Primary/Secondary Amine (1.0 equiv)

Triethylamine (1.5 equiv) or DIPEA

DCM or THF (Anhydrous)

Procedure:
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Dissolve amine and base in anhydrous DCM (

) under

.

Cool to

.[1]

Add Benzoyl Chloride dropwise (if 3,5-DCBC, add as liquid; if 3,5-DBBC, dissolve in minimal

DCM first).

Warm to RT and stir for 1 hour.

Quench: Add

(aq) to remove unreacted amine and hydrolyze excess acid chloride.

Workup: Wash organic layer with

and Brine. Dry over

.

Expected Outcome:

Yield:

for both.

Impurity Profile: 3,5-DBBC reactions may require wider chromatography gradients due to the

lipophilicity of the dibromo-product.

Decision Matrix: Which to Choose?
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Scenario Recommended Reagent Rationale

High-Throughput Screening

(HTS)
3,5-DCBC

Lower cost, lower molecular

weight (better Ligand

Efficiency), easier to remove in

workup.

Fragment-Based Drug Design 3,5-DBBC

The Br handles allow rapid

diversification of the core via

Suzuki coupling after the

amide bond is formed.

Process Scale-Up 3,5-DCBC

Significant cost advantage and

atom economy. Avoids heavy

metal waste streams

associated with Br.

Crystallography 3,5-DBBC

The heavy bromine atoms

facilitate phasing in X-ray

crystallography (anomalous

scattering).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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